4-[(1Z)-1,3-Butadien-1-yl]benzaldehyde

• CAS No.: 106966-22-7
• Molecular Formula: C11H10O
• Molecular Weight: 158.2
• IUPAC Name: 4-[(1Z)-buta-1,3-dienyl]benzaldehyde
• InChI: InChI=1S/C11H10O/c1-2-3-4-10-5-7-11(9-12)8-6-10/h2-9H,1H2/b4-3-
• InChI Key: YBSAODGYDYQURH-ARJAWSKDSA-N
• SMILES: C=CC=CC1=CC=C(C=C1)C=O
• Synonyms: Benzaldehyde, 4-(1,3-butadienyl)-, (Z)- (9CI)

Description

4-[(1Z)-1,3-Butadien-1-yl]benzaldehyde is a conjugated aromatic aldehyde featuring a (1Z)-butadienyl substituent at the para position of the benzaldehyde core. This compound is characterized by its extended π-conjugation system, which enhances its reactivity in electrophilic and cycloaddition reactions while imparting unique photophysical properties. Synthetically, it is prepared via aldimine formation by reacting with amines such as cyclohexylamine under mild conditions, achieving yields up to 96% . Its conjugated diene system contributes to stability and applications in materials science, particularly in fluorescent probes and optoelectronic materials .

Comparison with Similar Compounds

Comparison with Structural Analogs

Substituent Effects on Reactivity and Electronic Properties

The reactivity and electronic behavior of benzaldehyde derivatives are heavily influenced by substituents. Below is a comparative analysis of key analogs:

Table 1: Comparative Properties of Benzaldehyde Derivatives

Compound	Substituent	Electronic Effect	Key Reactivity/Application	Yield (%)	Reference
4-[(1Z)-1,3-Butadien-1-yl]benzaldehyde	(1Z)-butadienyl	Conjugation-enhanced	Aldimine formation	96
4-Methoxybenzaldehyde	Methoxy (EDG*)	Electron-donating	Nucleophilic additions	85
4-Nitrobenzaldehyde	Nitro (EWG**)	Electron-withdrawing	Electrophilic substitutions	92
4-(N,N-Dimethylamino)cinnamaldehyde	Dimethylamino (EDG)	Electron-donating	Cyanine synthesis (photodynamic)	78

EDG: Electron-donating group; *EWG: Electron-withdrawing group.

• Electrophilicity : The (1Z)-butadienyl group enhances electrophilicity at the aldehyde carbonyl compared to EDG-substituted analogs like 4-methoxybenzaldehyde. This facilitates nucleophilic attacks, as seen in its high-yield aldimine formation .
• Reaction Conditions : Unlike 4-nitrobenzaldehyde, which requires acidic conditions for electrophilic substitutions, the target compound reacts efficiently under mild, neutral conditions due to conjugation-stabilized intermediates .
• Photophysical Properties: The extended conjugation in 4-[(1Z)-1,3-Butadien-1-yl]benzaldehyde results in stronger UV absorption and fluorescence compared to non-conjugated derivatives like 4-(N,N-dimethylamino)cinnamaldehyde .

Research Findings and Trends

Recent studies highlight the unique role of the (1Z)-butadienyl group in stabilizing transition states during cycloadditions, enabling access to complex heterocycles unreachable with traditional benzaldehydes . Additionally, its fluorescence quantum yield (Φ = 0.45) surpasses that of 4-nitrobenzaldehyde (Φ = 0.12), underscoring its utility in optoelectronics .